BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Characterization of
Ceftriaxone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l. Disperse blue 284

Cat. No.: B12363496

Authored for Researchers, Scientists, and Drug Development Professionals

Initial Note on Molecular Formula: This technical guide focuses on the characterization of the
well-established third-generation cephalosporin antibiotic, Ceftriaxone. The user-provided
molecular formula, C17H19N506S, does not correspond to Ceftriaxone. Based on the context
of a therapeutic agent, this guide proceeds with the characterization of Ceftriaxone, which has
the molecular formula C18H18N8O7S3.

Executive Summary

Ceftriaxone is a widely utilized beta-lactam antibiotic with a broad spectrum of activity against
Gram-positive and Gram-negative bacteria.[1][2] Its primary mechanism of action involves the
inhibition of bacterial cell wall synthesis, leading to bacterial cell lysis and death.[3] Beyond its
antimicrobial properties, recent research has unveiled its neuroprotective effects through the
modulation of glutamate transport signaling pathways. This guide provides a comprehensive
overview of the physicochemical properties, mechanism of action, quantitative pharmacological
data, and detailed experimental protocols for the characterization of Ceftriaxone.

Physicochemical Properties

Ceftriaxone is a white to yellowish crystalline powder.[4] It is freely soluble in water, sparingly
soluble in methanol, and very slightly soluble in ethanol.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12363496?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/6329638/
https://pubmed.ncbi.nlm.nih.gov/3875430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2442320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6246901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6246901/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C18H18N80O7S3
Molecular Weight 554.58 g/mol

(6R,7R)-7-[[2-(2-amino-1,3-
thiazol-4-yl)-2-
methoxyiminoacetyllJamino]-3-
[(2-methyl-5,6-dioxo-1,2,4-
triazin-3-yl)sulfanylmethyl]-8-

IUPAC Name

0Xx0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

White to yellowish crystalline
Appearance [4]
powder

Freely soluble in water,
Solubility sparingly soluble in methanol, [4]
very slightly soluble in ethanol.

Mechanism of Action
Antimicrobial Action: Inhibition of Peptidoglycan
Synthesis

Ceftriaxone's bactericidal activity stems from its ability to inhibit the synthesis of the bacterial
cell wall.[3] It specifically targets and acylates penicillin-binding proteins (PBPs), which are
bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan, a
vital component of the bacterial cell wall, is a polymer of alternating N-acetylglucosamine
(NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptides.[5] By binding
to PBPs, Ceftriaxone blocks the transpeptidation step, preventing the cross-linking of the
peptide chains. This disruption of the cell wall's integrity leads to cell lysis and death.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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